Cas no 420115-87-3 (Methyl 2-(hydroxymethyl)furan-3-carboxylate)

• Product Name: Methyl 2-(hydroxymethyl)furan-3-carboxylate
• CAS No: 420115-87-3
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 326664
• PubChem ID: 43558849
• Update Time: 2025-10-30

Methyl 2-(hydroxymethyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(hydroxymethyl)furan-3-carboxylate
• 3-Furancarboxylic acid,2-(hydroxymethyl)-, methyl ester
• 3-Furancarboxylic acid, 2-(hydroxymethyl)-, methyl ester (9CI)
• A25960
• AK140001
• CTK8D4030
• DTXSID70656179
• methyl2-(hydroxymethyl)furan-3-carboxylate
• AKOS009592289
• 420115-87-3
• methyl 2-hydroxymethylfuran-3-carboxylate

• Inchi： 1S/C7H8O4/c1-10-7(9)5-2-3-11-6(5)4-8/h2-3,8H,4H2,1H3
• InChI Key： VVKYQFMKCWGDEM-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=O)OC)=C1CO

Computed Properties

• Exact Mass: 156.04200
• Monoisotopic Mass: 156.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7A^2
• XLogP3: 0

Experimental Properties

• PSA: 59.67000
• LogP: 0.55850

Additional information on Methyl 2-(hydroxymethyl)furan-3-carboxylate

Exploring the Properties and Applications of Methyl 2-(hydroxymethyl)furan-3-carboxylate (CAS No. 420115-87-3)

Methyl 2-(hydroxymethyl)furan-3-carboxylate (CAS No. 420115-87-3) is a versatile furan-based derivative that has garnered significant attention in recent years due to its unique chemical structure and broad applicability in various industries. This compound, often referred to as a furan carboxylate ester, combines the reactivity of a furan ring with the functional versatility of ester and hydroxymethyl groups. Its molecular formula, C₇H₈O₄, highlights its potential as a building block for more complex molecules in pharmaceuticals, agrochemicals, and specialty chemicals.

The growing interest in sustainable chemistry and bio-based materials has positioned Methyl 2-(hydroxymethyl)furan-3-carboxylate as a promising candidate for green synthesis. Researchers are increasingly exploring its role in the development of biodegradable polymers and renewable feedstocks, aligning with global trends toward reducing carbon footprints. Its furan core, derived from biomass sources like cellulose or hemicellulose, makes it an attractive alternative to petroleum-based intermediates.

In the pharmaceutical sector, Methyl 2-(hydroxymethyl)furan-3-carboxylate serves as a key intermediate for synthesizing bioactive molecules. Its hydroxymethyl and ester functionalities allow for further derivatization, enabling the creation of compounds with potential antimicrobial, anti-inflammatory, or anticancer properties. Recent studies have highlighted its utility in drug discovery, particularly in the design of small-molecule inhibitors targeting specific enzymes or pathways.

Another area of interest is its application in flavor and fragrance industries. The furan ring contributes to the compound's ability to impart unique aromatic profiles, making it valuable for creating synthetic flavors or enhancing natural extracts. Consumers' increasing demand for clean-label ingredients and natural analogs has driven research into its safe and efficient use in food and cosmetic formulations.

From a technical perspective, the synthesis of Methyl 2-(hydroxymethyl)furan-3-carboxylate typically involves catalytic processes or enzymatic transformations, emphasizing the shift toward green chemistry principles. Optimizing its production to achieve high yields and purity remains a focus for industrial chemists, particularly as scalability becomes critical for commercial adoption.

In summary, Methyl 2-(hydroxymethyl)furan-3-carboxylate (CAS No. 420115-87-3) represents a multifaceted compound with applications spanning pharmaceuticals, sustainable materials, and specialty chemicals. Its alignment with eco-friendly trends and adaptability in synthetic pathways ensures its relevance in future scientific and industrial advancements.